8-(4-fluorophenyl)-9H-benzo[f]indeno[2,1-c]quinolin-9-one

• IUPAC Name: 11-(4-fluorophenyl)-12-azapentacyclo[11.8.0.02,10.03,8.016,21]henicosa-1(13),2(10),3,5,7,11,14,16,18,20-decaen-9-one
• InChI: InChI=1S/C26H14FNO/c27-17-12-9-16(10-13-17)25-24-23(19-7-3-4-8-20(19)26(24)29)22-18-6-2-1-5-15(18)11-14-21(22)28-25/h1-14H
• InChI Key: CJBNMIFWXYXNSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=C(C(=N3)C5=CC=C(C=C5)F)C(=O)C6=CC=CC=C64
• Molecular Formula: C26H14FNO
• Molecular Weight: 375.4 g/mol

Description

The compound “8-(4-fluorophenyl)-9H-benzo[f]indeno[2,1-c]quinolin-9-one” belongs to the class of quinoline derivatives. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Molecular Structure Analysis

The molecular structure of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring. The fused ring system is approximately planar and the attached fluorophenyl ring forms a dihedral angle.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Mechanism of Action

The mechanism of action of quinoline derivatives is often related to their antimicrobial activity. They exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species.

Future Directions

The future directions in the research of quinoline derivatives are focused on the synthesis and investigation of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.